Cas no 3952-67-8 (Methyl 3-methyl-2-oxobutanoate)
3952-67-8 structure
Product Name:Methyl 3-methyl-2-oxobutanoate
CAS No:3952-67-8
MF:C6H10O3
MW:130.141802310944
MDL:MFCD12198846
CID:1056118
PubChem ID:12449855
Update Time:2025-04-20
Methyl 3-methyl-2-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-methyl-2-oxobutanoate
- 3-methyl-2-oxo-butyric acid methyl ester
- methyl 2-oxoisovalerate
- methyl 3-methyl-2-ketobutanoate
- methyl 3-methyl-2-oxobutyrate
- methyl isopropylglyoxylate
- Butanoic acid, 3-methyl-2-oxo-, methyl ester
- NKWVBPZZQFOVCE-UHFFFAOYSA-N
- 7036AJ
- TRA0094991
- 2-Oxo-3-methylbutyric acid methyl ester
- SY005234
- AB0058064
- A873635
- AS-31649
- DB-012896
- methyl3-methyl-2-oxobutanoate
- MFCD12198846
- DTXSID00498766
- SCHEMBL271741
- ALBB-022759
- AKOS015998101
- 3952-67-8
-
- MDL： MFCD12198846
- Inchi： 1S/C6H10O3/c1-4(2)5(7)6(8)9-3/h4H,1-3H3
- InChI Key： NKWVBPZZQFOVCE-UHFFFAOYSA-N
- SMILES： O(C)C(C(C(C)C)=O)=O
Computed Properties
- Exact Mass: 130.06300
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 1
Experimental Properties
- Density: 1.012
- Boiling Point: 161.852°C at 760 mmHg
- Flash Point: 56.313°C
- Refractive Index: 1.406
- PSA: 43.37000
- LogP: 0.38450
Methyl 3-methyl-2-oxobutanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 3-methyl-2-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00235-5g |
Methyl 3-methyl-2-oxobutanoate |
3952-67-8 | 95% | 5g |
¥12679.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00235-1g |
Methyl 3-methyl-2-oxobutanoate |
3952-67-8 | 95% | 1g |
¥2619.0 | 2024-07-18 | |
| TRC | M222695-50mg |
Methyl 3-Methyl-2-oxobutanoate |
3952-67-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M222695-100mg |
Methyl 3-Methyl-2-oxobutanoate |
3952-67-8 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M222695-500mg |
Methyl 3-Methyl-2-oxobutanoate |
3952-67-8 | 500mg |
$ 275.00 | 2022-06-04 | ||
| Apollo Scientific | OR952085-250mg |
Methyl 3-methyl-2-oxobutanoate |
3952-67-8 | 95% | 250mg |
£160.00 | 2025-02-20 | |
| Apollo Scientific | OR952085-1g |
Methyl 3-methyl-2-oxobutanoate |
3952-67-8 | 95% | 1g |
£395.00 | 2025-02-20 | |
| Chemenu | CM183842-5g |
Methyl 3-methyl-2-oxobutanoate |
3952-67-8 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D685594-0.25g |
Methyl 3-Methyl-2-oxobutanoate |
3952-67-8 | >95% | 0.25g |
$165 | 2024-07-20 | |
| eNovation Chemicals LLC | D685594-1g |
Methyl 3-Methyl-2-oxobutanoate |
3952-67-8 | >95% | 1g |
$260 | 2024-07-20 |
Methyl 3-methyl-2-oxobutanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3952-67-8)Methyl 3-methyl-2-oxobutanoate
Order Number:A873635
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):1050.0
Email:sales@amadischem.com
Methyl 3-methyl-2-oxobutanoate Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3952-67-8)Methyl 3-methyl-2-oxobutanoate
Purity:99%
Quantity:5g
Price ($):1050.0